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Compound of Interest

Compound Name: calcium;4-aminobenzoate

Cat. No.: B15345945 Get Quote

A comprehensive review of the synthesis, physicochemical properties, and potential biological

relevance of calcium 2-aminobenzoate, calcium 3-aminobenzoate, and calcium 4-

aminobenzoate.

This guide provides a detailed comparative analysis of the ortho-, meta-, and para-isomers of

calcium aminobenzoate. Aimed at researchers, scientists, and drug development professionals,

this document compiles available data on the synthesis, solubility, thermal stability, and

spectroscopic properties of these salts. The information is presented to facilitate comparison

and aid in the selection and application of these compounds in various research and

development endeavors.

Physicochemical Properties
A comparative summary of the key physicochemical properties of the three calcium

aminobenzoate isomers is presented below. It is important to note that comprehensive

experimental data, particularly for the 2-amino and 3-amino isomers, is less prevalent in

publicly available literature compared to the 4-amino isomer.
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Property
Calcium 2-
aminobenzoate

Calcium 3-
aminobenzoate

Calcium 4-
aminobenzoate

Molecular Formula C₁₄H₁₂CaN₂O₄ C₁₄H₁₂CaN₂O₄ C₁₄H₁₂CaN₂O₄

Molecular Weight 312.33 g/mol 312.33 g/mol 312.33 g/mol [1][2]

CAS Number 14342-65-5 N/A 60154-17-8[1][2]

Appearance
White to pale-yellow

crystalline powder
Data not available White crystalline solid

Solubility in Water Data not available Data not available Slightly soluble

Crystal Structure
Orthorhombic, Pbcn

space group[3]
Data not available Data not available

Coordination Number

of Ca²⁺
Heptacoordinated[3] Data not available Data not available

Synthesis and Characterization
The synthesis of calcium aminobenzoate salts generally involves the reaction of the

corresponding aminobenzoic acid with a suitable calcium salt, such as calcium hydroxide or

calcium oxide, in an aqueous medium. The resulting salt can then be isolated by filtration and

purified by recrystallization.

Experimental Protocols
Synthesis of Calcium 4-aminobenzoate:

A typical synthesis involves the reaction of stoichiometric amounts of calcium oxide with 4-

aminobenzoic acid in an aqueous solution. The mixture is stirred, typically with heating, to

facilitate the reaction. The resulting calcium 4-aminobenzoate precipitates upon cooling and

can be collected by filtration, washed with cold water, and dried.[1]

Characterization Techniques:

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These

techniques are employed to determine the thermal stability and decomposition profile of the
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salts. The analysis is typically performed under a controlled atmosphere (e.g., nitrogen or air)

with a defined heating rate.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the

functional groups present in the molecule and to confirm the formation of the salt by

observing the characteristic shifts in the carboxylate and amine absorption bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to further confirm the structure of the organic ligand and to investigate the electronic

environment of the molecule.

X-ray Diffraction (XRD): Powder or single-crystal XRD is used to determine the crystal

structure, phase purity, and crystallinity of the synthesized salts.

Potential Biological Signaling Involvement
While direct evidence for the involvement of calcium aminobenzoate salts in specific signaling

pathways is limited, the parent aminobenzoic acids are known to participate in various

biological processes. Of particular interest is the role of calcium as a ubiquitous second

messenger in cellular signaling. An increase in intracellular calcium concentration ([Ca²⁺]i) can

trigger a multitude of cellular responses.

It is plausible that calcium aminobenzoate salts, upon dissociation, could influence calcium

signaling pathways. For instance, p-Aminobenzoic acid (PABA), the parent acid of calcium 4-

aminobenzoate, has been shown to affect the colonic absorption of substances, a process that

can be influenced by calcium ion concentration.[4] The sequestration of calcium ions can

modulate the permeability of the intestinal barrier, thereby affecting drug absorption. This

suggests a potential interplay between aminobenzoates and calcium-dependent cellular

processes.

Below is a conceptual workflow illustrating how a calcium aminobenzoate salt might influence a

generic calcium-dependent signaling pathway.
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Conceptual workflow of potential calcium signaling modulation.

Experimental Workflows
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The following diagram illustrates a general experimental workflow for the synthesis and

characterization of calcium aminobenzoate salts.
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General experimental workflow for synthesis and characterization.

Logical Relationships in Spectroscopic Analysis
The interpretation of spectroscopic data relies on the logical relationship between molecular

structure and spectral features. The following diagram outlines the deductive process for

identifying a calcium aminobenzoate salt using common spectroscopic techniques.
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Logical relationships in spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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